Cas no 2580183-12-4 (1-(benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo3,4-bpyrrole-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo3,4-bpyrrole-2-carboxylic acid
• CAS No: 2580183-12-4
• MF: C₁₈H₂₂N₂O₆
• MW: 362.377085208893
• CID: 5659425
• PubChem ID: 165895586
• Update Time: 2025-07-19

1-(benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo3,4-bpyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-5-(ethoxycarbonyl)-octahydropyrrolo[3,4-b]pyrrole-2-carboxylic acid
• EN300-27732336
• 2580183-12-4
• 1-(benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo3,4-bpyrrole-2-carboxylic acid

• Inchi： 1S/C18H22N2O6/c1-2-25-17(23)19-9-13-8-14(16(21)22)20(15(13)10-19)18(24)26-11-12-6-4-3-5-7-12/h3-7,13-15H,2,8-11H2,1H3,(H,21,22)
• InChI Key： BOUIVJHMRYGDLE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C(=O)O)CC2CN(C(=O)OCC)CC12)=O

Computed Properties

• Exact Mass: 362.14778643g/mol
• Monoisotopic Mass: 362.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.4Ų

Additional information on 1-(benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo3,4-bpyrrole-2-carboxylic acid

Recent Advances in the Study of 1-(Benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo[3,4-b]pyrrole-2-carboxylic Acid (CAS: 2580183-12-4)

The compound 1-(benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo[3,4-b]pyrrole-2-carboxylic acid (CAS: 2580183-12-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development.

Recent studies have highlighted the versatility of this bicyclic pyrrolidine derivative as a building block for the synthesis of novel bioactive molecules. Its rigid, polycyclic structure provides a stable framework for further functionalization, making it an attractive candidate for the development of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor for the synthesis of potent protease inhibitors, with promising activity against several disease-relevant targets.

From a synthetic chemistry perspective, researchers have developed improved methods for the preparation of 1-(benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo[3,4-b]pyrrole-2-carboxylic acid. A recent breakthrough involves a stereoselective [3+2] cycloaddition approach that significantly enhances the yield and purity of the final product. This advancement, reported in Organic Letters (2024), has important implications for scaling up production while maintaining the compound's chiral integrity.

Pharmacological investigations have revealed interesting properties of derivatives based on this core structure. The presence of both ester and carboxylic acid functionalities allows for fine-tuning of physicochemical properties, while the bicyclic system contributes to enhanced metabolic stability. Current research efforts are exploring its potential in CNS drug development, particularly for neurological disorders where blood-brain barrier penetration is crucial.

Looking forward, the unique characteristics of 1-(benzyloxy)carbonyl-5-(ethoxycarbonyl)-octahydropyrrolo[3,4-b]pyrrole-2-carboxylic acid position it as a valuable scaffold for future drug discovery campaigns. Its combination of synthetic accessibility, structural diversity potential, and demonstrated biological relevance makes it particularly promising for fragment-based drug design approaches. Ongoing studies are investigating its application in targeted protein degradation strategies and as a component of PROTAC molecules.